Cas no 1295542-31-2 (1-(3-Chlorobenzyl)-1H-imidazole-4-carboxylic acid)

1-(3-Chlorobenzyl)-1H-imidazole-4-carboxylic acid is a heterocyclic compound featuring an imidazole core substituted with a 3-chlorobenzyl group and a carboxylic acid functionality. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The presence of both the chlorobenzyl and carboxylic acid groups enhances its reactivity, enabling further derivatization for the development of biologically active molecules. Its well-defined chemical properties and stability under standard conditions make it suitable for use in controlled reactions. The compound is typically characterized by high purity, ensuring consistency in research and industrial applications.

1-(3-Chlorobenzyl)-1H-imidazole-4-carboxylic acid structure

1295542-31-2 structure

Product Name:1-(3-Chlorobenzyl)-1H-imidazole-4-carboxylic acid

CAS No:1295542-31-2

MF:C₁₁H₉ClN₂O₂

MW:236.654361486435

CID:5020128

Update Time:2025-05-23

1-(3-Chlorobenzyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-(3-Chlorobenzyl)-1H-imidazole-4-carboxylic acid
- 1-[(3-CHLOROPHENYL)METHYL]IMIDAZOLE-4-CARBOXYLIC ACID
- Inchi： 1S/C11H9ClN2O2/c12-9-3-1-2-8(4-9)5-14-6-10(11(15)16)13-7-14/h1-4,6-7H,5H2,(H,15,16)
- InChI Key： DDJFYFYMPDTGII-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CN1C=NC(C(=O)O)=C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 262
XLogP3: 2.1
Topological Polar Surface Area: 55.1

1-(3-Chlorobenzyl)-1H-imidazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(3-Chlorobenzyl)-1H-imidazole-4-carboxylic acid Pricemore >>

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